Cas no 951884-71-2 (2-Bromo-4-trifluoromethoxythioanisole)
2-Bromo-4-trifluoromethoxythioanisole is a specialized organosulfur compound featuring a bromo substituent and a trifluoromethoxy group attached to a thioanisole core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromine and trifluoromethoxy groups enhances its utility in cross-coupling reactions and as a building block for introducing fluorine-containing motifs. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies further underscore its versatility. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules with improved metabolic stability and lipophilicity.
951884-71-2 structure
Product Name:2-Bromo-4-trifluoromethoxythioanisole
CAS No:951884-71-2
MF:C8H6BrF3OS
MW:287.09685087204
MDL:MFCD09801038
CID:856907
PubChem ID:26986226
Update Time:2025-10-19
2-Bromo-4-trifluoromethoxythioanisole Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-4-TRIFLUOROMETHOXYTHIOANISOLE
- (2-Bromo-4-(trifluoromethoxy)phenyl)(methyl)sulfane
- 2-bromo-1-methylsulfanyl-4-(trifluoromethoxy)benzene
- PC8176
- A859162
- BS-22849
- 2-bromo-1-(methylsulfanyl)-4-(trifluoromethoxy)benzene
- AKOS015835179
- CS-0205734
- 2-Bromo-4-(trifluoromethoxy)thioanisole
- MFCD09801038
- DTXSID60650520
- 951884-71-2
- 2-Bromo-4-trifluoromethoxythioanisole
-
- MDL： MFCD09801038
- Inchi： 1S/C8H6BrF3OS/c1-14-7-3-2-5(4-6(7)9)13-8(10,11)12/h2-4H,1H3
- InChI Key： QCIMZFYEUFLMBB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1SC)OC(F)(F)F
Computed Properties
- Exact Mass: 285.92700
- Monoisotopic Mass: 285.92748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 34.53000
- LogP: 4.06960
2-Bromo-4-trifluoromethoxythioanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019107817-5g |
(2-Bromo-4-(trifluoromethoxy)phenyl)(methyl)sulfane |
951884-71-2 | 95% | 5g |
$501.60 | 2023-08-31 | |
| abcr | AB232790-1 g |
2-Bromo-4-(trifluoromethoxy)thioanisole |
951884-71-2 | 1g |
€136.80 | 2022-09-01 | ||
| abcr | AB232790-5 g |
2-Bromo-4-(trifluoromethoxy)thioanisole |
951884-71-2 | 5g |
€326.40 | 2022-09-01 | ||
| abcr | AB232790-10 g |
2-Bromo-4-(trifluoromethoxy)thioanisole |
951884-71-2 | 10g |
€484.40 | 2022-09-01 | ||
| abcr | AB232790-25 g |
2-Bromo-4-(trifluoromethoxy)thioanisole |
951884-71-2 | 25g |
€800.40 | 2022-09-01 | ||
| TRC | B695378-100mg |
2-Bromo-4-trifluoromethoxythioanisole |
951884-71-2 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695378-250mg |
2-Bromo-4-trifluoromethoxythioanisole |
951884-71-2 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B695378-500mg |
2-Bromo-4-trifluoromethoxythioanisole |
951884-71-2 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B695378-1g |
2-Bromo-4-trifluoromethoxythioanisole |
951884-71-2 | 1g |
$ 98.00 | 2023-04-18 | ||
| 1PlusChem | 1P003H5P-5g |
(2-Bromo-4-(trifluoromethoxy)phenyl)(methyl)sulfane |
951884-71-2 | 97% | 5g |
$217.00 | 2025-02-19 |
2-Bromo-4-trifluoromethoxythioanisole Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
951884-71-2 (2-Bromo-4-trifluoromethoxythioanisole) Related Products
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- 1803775-27-0(1,5-Dibromo-3-difluoromethoxy-2-(trifluoromethylthio)benzene)
- 1803835-13-3(1,4-Dibromo-2-difluoromethoxy-5-(trifluoromethylthio)benzene)
- 1445322-50-8(2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene)
- 1804409-43-5(2-Bromo-4-(difluoromethoxy)thioanisole)
- 1804409-50-4(3-Bromo-5-(difluoromethoxy)thioanisole)
- 1804937-92-5(1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethylthio)benzene)
- 1208074-73-0(2,4-Dibromo-6-trifluoromethoxybenzenethiol)
- 647856-10-8(4-Bromo-2-(trifluoromethoxy)thioanisole)
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